Cas no 1267859-81-3 (5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1267859-81-3
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5917301
• PubChem ID: 62055612
• Update Time: 2025-06-09

5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid
• AKOS011332881
• EN300-1592866
• 1267859-81-3

• Inchi： 1S/C10H15N3O2/c1-6(2)5-13-9(7-3-4-7)8(10(14)15)11-12-13/h6-7H,3-5H2,1-2H3,(H,14,15)
• InChI Key： IOCKTVRNDZVJPZ-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2CC2)N(CC(C)C)N=N1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267859-81-3)

5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1267859-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This triazole derivative exhibits a unique structural framework, combining a cyclopropyl group with a branched alkyl chain, which contributes to its distinct chemical properties and potential biological activities. The compound's carboxylic acid functionality further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The triazole core of this compound is a well-studied scaffold in drug discovery, known for its ability to interact with biological targets in diverse ways. Triazoles are frequently incorporated into pharmaceuticals due to their stability, versatility, and capacity to modulate enzyme activity and receptor binding. In particular, the 5-cyclopropyl substitution pattern introduces steric hindrance and electronic effects that can fine-tune the compound's pharmacokinetic profile. This modification has been explored in various contexts, including the development of antimicrobial and anti-inflammatory agents.

The 1-(2-methylpropyl) group adds an additional layer of complexity, influencing both the solubility and metabolic fate of the molecule. This branched alkyl chain can enhance lipophilicity, potentially improving membrane permeability and oral bioavailability—a critical factor in drug design. The combination of these structural elements makes 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize the properties of such compounds before experimental synthesis. Studies suggest that the carboxylic acid moiety can participate in hydrogen bonding interactions, both within the molecule and with potential biological targets. This capability is particularly relevant for designing molecules that require strong binding affinity or specific orientation within a protein or enzyme active site.

One of the most exciting areas of research involving triazole derivatives is their application as scaffolds for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. The 5-cyclopropyl group has been shown to improve binding interactions with certain kinase domains by introducing steric constraints that mimic natural substrate structures. Additionally, the 1-(2-methylpropyl) substituent can enhance solubility while maintaining potency.

In clinical settings, derivatives of triazoles have demonstrated efficacy as antifungal agents. The structural features of 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid align with those found in successful antifungal drugs, such as fluconazole and itraconazole. These compounds inhibit fungal cell wall synthesis by targeting specific enzymes like Erg11 or Cyp51A. The cyclopropyl ring may contribute to resistance mechanisms by altering substrate recognition or binding kinetics—a phenomenon that researchers are actively studying to develop next-generation antifungals with improved efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the cyclopropyl and alkyl substituents. Advances in catalytic methods have enabled more efficient synthetic pathways, reducing waste and improving scalability—a critical consideration for industrial applications.

From a medicinal chemistry perspective, the carboxylic acid functionality provides multiple opportunities for further derivatization. It can be esterified to enhance lipophilicity or amidated to create bioconjugates for targeted drug delivery systems. These modifications open doors for exploring novel therapeutic applications beyond traditional small-molecule drugs.

The growing interest in structure-based drug design has led to collaborations between experimental chemists and computational biologists. By leveraging molecular modeling techniques such as molecular dynamics simulations and docking studies, researchers can predict how 5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid interacts with biological targets at an atomic level. Such insights are invaluable for guiding synthetic efforts toward compounds with enhanced potency and selectivity.

Future research directions may focus on exploring analogs of this compound that exhibit improved pharmacokinetic properties or reduced toxicity profiles. The cyclopropyl ring has been identified as a key structural determinant in several bioactive molecules; therefore, understanding its role in modulating biological activity will be crucial for designing next-generation therapeutics.

In conclusion,5-cyclopropyl-1-(2-methylpropyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1267859-81-3) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features—combining a triazole core with cyclopropyl and branched alkyl substituents—make it a versatile scaffold for developing novel drugs targeting various diseases. As computational methods continue to advance alongside experimental techniques, this molecule stands out as a promising candidate for further exploration in medicinal chemistry.